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Compound of Interest

Compound Name: 3-Amino-L-alanine hydrochloride

Cat. No.: B555142 Get Quote

For immediate reference, treat 3-Amino-L-alanine hydrochloride as a hazardous chemical

waste. Due to its irritant properties and incomplete toxicological data, direct disposal to landfill

or sanitary sewer systems is not recommended. This guide provides detailed procedures for

the safe handling and disposal of 3-Amino-L-alanine hydrochloride, ensuring the safety of

laboratory personnel and compliance with environmental regulations.

I. Chemical and Safety Data Overview
Proper disposal begins with understanding the material's properties and hazards. 3-Amino-L-
alanine hydrochloride is recognized as an irritant.
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Property[1][2] Data

CAS Number 1482-97-9

Appearance White to off-white crystalline powder[2][3]

Molecular Formula C₃H₉ClN₂O₂[1]

Melting Point 231-233 °C (decomposes)[1][2]

Solubility Soluble in water[4]

Hazard Statements

H315: Causes skin irritation[5][6][7] H319:

Causes serious eye irritation[5][6][7] H335: May

cause respiratory irritation[5][6]

Signal Word Warning[5][6]

II. Experimental Protocol: Waste Collection and
Disposal
The following step-by-step protocol outlines the standard procedure for the collection and

disposal of 3-Amino-L-alanine hydrochloride waste in a laboratory setting. This procedure is

designed to minimize exposure and ensure regulatory compliance.

A. Personal Protective Equipment (PPE) and Handling:

Wear appropriate PPE: This includes, at a minimum, a lab coat, nitrile gloves, and chemical

splash goggles.

Handle in a ventilated area: Whenever possible, handle the solid material and prepare waste

containers within a chemical fume hood to avoid inhalation of dust.[5]

B. Waste Segregation and Containment:

Designate a specific waste container: Use a clearly labeled, leak-proof container made of a

compatible material (e.g., high-density polyethylene) for all 3-Amino-L-alanine
hydrochloride waste.
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Do not mix with other waste streams: To prevent unforeseen chemical reactions, do not mix

3-Amino-L-alanine hydrochloride waste with other chemical wastes, especially strong

oxidizing agents.[8]

Label the container correctly: The label must include:

The words "Hazardous Waste"

The full chemical name: "3-Amino-L-alanine hydrochloride"

The associated hazards (e.g., "Irritant")

The date when the first waste was added to the container.

C. Storage and Disposal:

Store in a Satellite Accumulation Area (SAA): Keep the sealed waste container in a

designated SAA, which should be at or near the point of generation and under the control of

the laboratory personnel.

Arrange for professional disposal: Contact your institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste disposal contractor to schedule a pickup.[5]

Follow their specific procedures for waste handover.

Disposal Statement: The standard procedure is to "Dispose of contents/container to an

appropriate treatment and disposal facility in accordance with applicable laws and

regulations."[5]

III. Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Amino-L-alanine hydrochloride.
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Start: 3-Amino-L-alanine
hydrochloride Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste as Hazardous
(Irritant - H315, H319, H335)

Step 3: Place in a Labeled,
Compatible Hazardous Waste Container

Step 4: Store in Designated
Satellite Accumulation Area (SAA)

Step 5: Arrange Pickup with
EHS or Licensed Contractor

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for 3-Amino-L-alanine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://jnfuturechemical.com/product/3-amino-l-alanine-hydrochloride-cas1482-97-9/
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7717655.htm
https://cymitquimica.com/cas/1482-97-9/
https://www.echemi.com/produce/pr2303064018-3-amino-l-alanine-hydrochloride.html
http://www.ichemical.com/products/1482-97-9.html
https://www.spectrumchemical.com/cas/1482-97-9
https://media.iris-biotech.de/datasheets/H/A/HAA1081_M-en.pdf
https://www.benchchem.com/product/b555142#3-amino-l-alanine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b555142#3-amino-l-alanine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b555142#3-amino-l-alanine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b555142#3-amino-l-alanine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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